Cas no 1060817-72-2 (N-Methyl-1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine)

• Product Name: N-Methyl-1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine
• CAS No: 1060817-72-2
• MF: C₅H₉N₃S
• MW: 143.210058927536
• MDL: MFCD11054019
• CID: 1077470
• PubChem ID: 25220776
• Update Time: 2025-04-20

N-Methyl-1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine
• Methyl-(4-methyl-[1,2,3]thiadiazol-5-ylmethyl)-amine
• N-methyl-1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine(SALTDATA: FREE)
• 1,2,3-thiadiazole-5-methanamine, N,4-dimethyl-
• methyl[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]amine
• BS-36730
• CS-0325336
• DTXSID40649336
• 1060817-72-2
• STK506080
• N-methyl-1-(4-methylthiadiazol-5-yl)methanamine
• AKOS000302005
• MFCD11054019

• MDL： MFCD11054019
• Inchi： 1S/C5H9N3S/c1-4-5(3-6-2)9-8-7-4/h6H,3H2,1-2H3
• InChI Key： QNLGXALTUJAMMA-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)CNC

Computed Properties

• Exact Mass: 143.05171847g/mol
• Monoisotopic Mass: 143.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

N-Methyl-1-(4-methyl-1,2,3-thiadiazol-5-yl)methanamine Security Information

• HazardClass：IRRITANT